Cas no 29133-52-6 (Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10,14-trimethoxy-, chloride (9CI))
Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10,14-trimethoxy-, chloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10,14-trimethoxy-, chloride (9CI)
- 1-Methoxyberberine
- 1-Methoxyberberium
- 1-methoxyberberine chloride
- 1-Methoxy-berberinium-chlorid
- 29133-52-6
- 1-methoxy-berberium
- Benzo(g)-1,3-benzodioxolo(5,6-a)quinolizinium, 5,6-dihydro-9,10,14-trimethoxy-, chloride
- 3, 16, 17-trimethoxy-5, 7-dioxa-13-azoniapentacyclo[11.8.0.02, 10.04, 8.015, 20]henicosa-1(13), 2, 4(8), 9, 14, 16, 18, 20-octaene;chloride
- DTXSID50951735
- CS-0203645
- 3,16,17-trimethoxy-5,7-dioxa-13-azoniapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-1(13),2,4(8),9,14,16,18,20-octaene;chloride
- HY-N9711
- (9,10-Dimethoxy-5,6-dihydro-2H,14H-[1,3]dioxolo[4,5-g]isoquinolino[3,2-a]isoquinolin-14-ylidene)(methyl)oxidanium chloride
- AKOS040760891
- DA-49179
-
- Inchi: 1S/C21H20NO5.ClH/c1-23-16-5-4-12-8-15-18-13(6-7-22(15)10-14(12)19(16)24-2)9-17-20(21(18)25-3)27-11-26-17;/h4-5,8-10H,6-7,11H2,1-3H3;1H/q+1;/p-1
- InChI Key: IBMPNZBFNHPRMY-UHFFFAOYSA-M
- SMILES: [Cl-].O1COC2C1=C(C1=C(C=2)CC[N+]2C=C3C(=C(C=CC3=CC=21)OC)OC)OC
Computed Properties
- Exact Mass: 401.10300
- Monoisotopic Mass: 401.103
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 533
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50A^2
Experimental Properties
- Color/Form: Yellow powder
- PSA: 58.92000
- LogP: -0.61150
Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10,14-trimethoxy-, chloride (9CI) Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10,14-trimethoxy-, chloride (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M71500-5 mg |
Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10,14-trimethoxy-, chloride (9CI) |
29133-52-6 | 5mg |
¥4000.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2548-1 mg |
1-Methoxyberberine |
29133-52-6 | 1mg |
¥2035.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN2548-5 mg |
1-Methoxyberberine |
29133-52-6 | 98% | 5mg |
¥ 2,760 | 2023-07-11 | |
| TargetMol Chemicals | TN2548-1 mL * 10 mM (in DMSO) |
1-Methoxyberberine |
29133-52-6 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 2860 | 2023-09-15 | |
| TargetMol Chemicals | TN2548-5mg |
1-Methoxyberberine |
29133-52-6 | 5mg |
¥ 2760 | 2024-07-20 | ||
| A2B Chem LLC | AF79147-5mg |
1-Methoxyberberium |
29133-52-6 | powder | 5mg |
$494.00 | 2024-04-20 | |
| TargetMol Chemicals | TN2548-1 ml * 10 mm |
1-Methoxyberberine |
29133-52-6 | 1 ml * 10 mm |
¥ 2860 | 2024-07-20 |
Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10,14-trimethoxy-, chloride (9CI) Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10,14-trimethoxy-, chloride (9CI)
Comprehensive Analysis of Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10,14-trimethoxy-, chloride (9CI) (CAS No. 29133-52-6)
The compound Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10,14-trimethoxy-, chloride (9CI) (CAS No. 29133-52-6) is a unique heterocyclic alkaloid derivative with a complex fused-ring structure. Its molecular architecture combines a benzodioxole moiety with a quinolizinium core, making it a subject of significant interest in organic chemistry and pharmaceutical research. The presence of three methoxy groups at positions 9, 10, and 14 further enhances its potential for diverse applications, particularly in the development of novel bioactive molecules.
Recent studies have highlighted the growing demand for specialty chemicals like Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium derivatives in drug discovery. Researchers are particularly intrigued by its potential as a scaffold for designing central nervous system (CNS) targeting agents, given its structural similarity to other alkaloids with known neuroactive properties. The compound's chloride salt form (CAS No. 29133-52-6) offers improved solubility characteristics, making it more suitable for various experimental protocols.
From a synthetic chemistry perspective, the preparation of 5,6-dihydro-9,10,14-trimethoxy-quinolizinium derivatives presents interesting challenges that have captured the attention of organic chemists worldwide. The compound's fused polycyclic system requires sophisticated synthetic strategies, often involving key steps such as Pictet-Spengler cyclization or electrophilic aromatic substitution. These synthetic approaches have become hot topics in recent chemical literature, with many researchers seeking optimized protocols for similar structural motifs.
The analytical characterization of Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium chloride typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. These methods are crucial for confirming the compound's structural integrity and purity, especially when it's intended for biological evaluation. The three methoxy groups produce distinctive signals in both 1H and 13C NMR spectra, serving as valuable diagnostic markers for quality control purposes.
In the context of current research trends, this compound has gained attention in the field of fluorescent probes and molecular sensors. The extended π-conjugated system in the quinolizinium core makes it a potential candidate for developing new bioimaging agents. Several research groups are investigating modifications to the basic structure to enhance its photophysical properties while maintaining the essential biological activity profile.
The stability profile of CAS No. 29133-52-6 under various conditions has become another area of investigation. Recent publications have examined its behavior in different pH environments and its compatibility with common pharmaceutical excipients. These studies are particularly relevant for formulation scientists looking to develop drug delivery systems based on this chemical entity. The chloride counterion plays a significant role in determining the compound's physicochemical properties and must be carefully considered during product development.
From a regulatory perspective, the compound's status as a research chemical means it's primarily used in laboratory settings. Quality standards for Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium derivatives continue to evolve, with analytical methods becoming increasingly sophisticated to meet the demands of modern pharmaceutical research. The availability of high-purity reference materials (CAS No. 29133-52-6) has facilitated more reliable biological screening and structure-activity relationship studies.
Future research directions for this compound class may explore its potential in targeted therapy approaches, particularly given the current emphasis on precision medicine. The ability to modify the methoxy substitution pattern offers opportunities to fine-tune biological activity while potentially improving pharmacokinetic properties. Computational chemistry approaches, including molecular docking and QSAR modeling, are being employed to predict optimal structural variations before synthetic efforts are undertaken.
The environmental fate of 5,6-dihydro-9,10,14-trimethoxy-quinolizinium chloride and related compounds has also emerged as a topic of interest. While not classified as environmentally hazardous, proper handling and disposal procedures are essential for maintaining sustainable laboratory practices. Researchers are encouraged to consider green chemistry principles when working with this and similar specialty chemicals.
In conclusion, Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10,14-trimethoxy-, chloride (9CI) represents an intriguing chemical entity with multiple potential applications in medicinal chemistry and materials science. Its complex structure (CAS No. 29133-52-6) continues to inspire innovative research across multiple disciplines, from synthetic methodology development to biological evaluation. As scientific understanding of this compound class deepens, we can anticipate new discoveries that will further expand its utility in cutting-edge research applications.
29133-52-6 (Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10,14-trimethoxy-, chloride (9CI)) Related Products
- 3486-66-6(Coptisine)
- 2086-83-1(Berberine)
- 6873-09-2(Epiberberine)
- 38691-95-1(Groenlandicine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)